Cas no 1806841-03-1 (4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine)

4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine is a halogenated pyridine derivative with a unique substitution pattern, combining bromo, cyano, difluoromethyl, and hydroxyl functional groups. This structure imparts distinct reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the difluoromethyl group enhances metabolic stability, while the bromo and cyano substituents offer versatile sites for further functionalization. The hydroxyl group provides additional reactivity for derivatization or coordination. Its well-defined molecular framework is advantageous for designing bioactive compounds, particularly in the development of enzyme inhibitors or fluorinated analogs. Suitable for controlled reactions, this compound is handled under standard laboratory conditions with appropriate safety precautions.
4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine structure
1806841-03-1 structure
Product Name:4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine
CAS No:1806841-03-1
MF:C7H3BrF2N2O
MW:249.012327432632
CID:4915594
Update Time:2025-05-24

4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine
    • Inchi: 1S/C7H3BrF2N2O/c8-3-1-5(13)12-4(2-11)6(3)7(9)10/h1,7H,(H,12,13)
    • InChI Key: NOWRJJRCKQQFGP-UHFFFAOYSA-N
    • SMILES: BrC1=CC(NC(C#N)=C1C(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 364
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52.9

4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024006600-500mg
4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine
1806841-03-1 97%
500mg
$999.60 2022-03-31
Alichem
A024006600-1g
4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine
1806841-03-1 97%
1g
$1,848.00 2022-03-31

Additional information on 4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine

Comprehensive Overview of 4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806841-03-1)

4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806841-03-1) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine, cyano, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and versatility make it a valuable asset in modern drug discovery and crop protection formulations.

The growing interest in fluorinated pyridines and heterocyclic compounds has positioned 4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine as a focal point for researchers exploring novel enzyme inhibitors and pesticide alternatives. Recent studies highlight its potential in addressing challenges such as drug resistance and sustainable agriculture, aligning with global trends toward greener chemistry solutions. Its hydroxypyridine core also offers opportunities in material science, particularly in designing photoactive materials.

From a synthetic perspective, the CAS No. 1806841-03-1 compound exemplifies advancements in halogenation and fluorination techniques. Laboratories frequently search for optimized protocols to incorporate its bromo-cyano motif into larger frameworks, reflecting the demand for high-yield reactions and atom-efficient methodologies. Its stability under various pH conditions further enhances its utility in multi-step synthesis workflows.

In the context of AI-driven drug design, 4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine has emerged as a candidate for virtual screening due to its hydrogen-bonding capacity and steric effects. Computational chemists leverage its 3D conformation to model interactions with biological targets, addressing frequent queries about molecular docking accuracy and fragment-based drug discovery. This aligns with industry efforts to reduce R&D timelines through predictive analytics.

Environmental considerations surrounding fluorinated compounds have also spurred research into the biodegradability and ecotoxicity of derivatives like CAS No. 1806841-03-1. Regulatory bodies increasingly prioritize green solvents and catalytic processes for its production, responding to public concerns about persistent organic pollutants. These discussions dominate forums on circular chemistry and benign-by-design principles.

Analytical challenges associated with characterizing 4-Bromo-2-cyano-3-(difluoromethyl)-6-hydroxypyridine—such as NMR spectral interpretation and HPLC purity assessment—are frequently documented in technical literature. Researchers emphasize the need for standardized spectroscopic databases to accelerate structural verification, a topic trending in open-access chemistry platforms.

Looking ahead, the integration of machine learning in predicting the reactivity of polyfunctional pyridines like CAS No. 1806841-03-1 is poised to redefine synthetic strategies. Its role in precision agriculture and targeted therapeutics underscores the compound’s cross-disciplinary relevance, making it a recurring subject in grant proposals and patent applications worldwide.

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